Cas no 290307-39-0 (3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde)

3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde is a specialized aromatic aldehyde featuring a cyclobutyl ether and a difluoromethoxy substituent on the benzene ring. This compound is of interest in synthetic organic chemistry due to its unique structural motifs, which can serve as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the cyclobutoxy moiety contributes to conformational rigidity. Its aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules targeting selective enzyme or receptor interactions.

3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde structure

290307-39-0 structure

Product Name:3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde

CAS No:290307-39-0

MF:C₁₂H₁₂F₂O₃

MW:242.218690872192

CID:866975

Update Time:2026-04-29

3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- &nbsp
- 3-cyclobutyloxy-4-(difluoromethoxy)benzaldehyde
- 3-Cyclobutoxy-4-difluoromethoxy-benzaldehyde
- Benzaldehyde,3-(cyclobutyloxy)-4-(difluoromethoxy)
- 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde

Computed Properties

Exact Mass: 242.07500

Experimental Properties

PSA: 35.53000
LogP: 3.03180

3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C882945-25mg	3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde	290307-39-0	25mg	$201.00	2023-05-18
TRC	C882945-50mg	3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde	290307-39-0	50mg	$379.00	2023-05-18
TRC	C882945-100mg	3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde	290307-39-0	100mg	$718.00	2023-05-18
TRC	C882945-250mg	3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde	290307-39-0	250mg	$1504.00	2023-05-18

3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Related Categories

Additional information on 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde

Recent Advances in the Study of 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde (CAS: 290307-39-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde (CAS: 290307-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, characterized by its cyclobutyl and difluoromethoxy functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in drug discovery and development.

Recent synthetic studies have focused on optimizing the preparation of 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve high selectivity and efficiency in the synthesis of this compound. The researchers emphasized the importance of the difluoromethoxy group in enhancing the metabolic stability of the molecule, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde exhibits moderate inhibitory effects on certain inflammatory mediators, such as cyclooxygenase-2 (COX-2). These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggest potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for more complex pharmacophores. A research team at a leading pharmaceutical institute has incorporated 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde into the design of novel kinase inhibitors, targeting proteins involved in cancer cell proliferation. Early-stage results indicate that derivatives of this compound show selective inhibition of specific kinase isoforms, paving the way for targeted cancer therapies.

Despite these promising developments, challenges remain in the clinical translation of 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-Cyclobutoxy-4-(difluoromethoxy)benzaldehyde (CAS: 290307-39-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory agents to kinase inhibitors. As the scientific community delves deeper into its properties and mechanisms, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.